molecular formula C₂₂H₂₉FN₃O₉P B1150398 Sofosbuvir impurity E

Sofosbuvir impurity E

Cat. No. B1150398
M. Wt: 529.45
InChI Key: TTZHDVOVKQGIBA-VZZHANGQSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Sofosbuvir impurity E is the less active impurity of Sofosbuvir, Sofosbuvir is an active inhibitor of HCV RNA replication in the HCV replicon assay, demonstrates potent anti-hepatitis C virus (HCV) activity.

Scientific Research Applications

Development and Validation of RP HPLC Method

Ganji, Dhulipala, and Nemala (2021) developed and validated a Reverse Phase High Performance Liquid Chromatography (RP HPLC) method for estimating Sofosbuvir and its process-related impurity in pharmaceutical forms. This method is significant for ensuring the quality and safety of Sofosbuvir in its pharmaceutical applications (Ganji, Dhulipala, & Nemala, 2021).

Pharmacokinetic and Pharmacodynamic Profile

Kirby et al. (2015) provided a comprehensive pharmacokinetic and pharmacodynamic profile of Sofosbuvir. This research is crucial for understanding how Sofosbuvir, including its impurities, behaves in the body and how it interacts with other substances (Kirby, Symonds, Kearney, & Mathias, 2015).

Qualitative and Quantitative Analysis of Sofosbuvir

Contreras et al. (2017) emphasized the need for new methods to control Sofosbuvir in pharmaceuticals, especially with the emergence of generic versions. They developed a method based on RP-Ultra High Performance Liquid Chromatography (UHPLC) coupled with diode array detection and mass spectrometry for the qualitative and quantitative analysis of Sofosbuvir in pharmaceutical dosage forms, which is essential for identifying impurities like Sofosbuvir Impurity E (Contreras, Morales-Soto, Segura-Carretero, & Valverde, 2017).

Bibliometric Analysis of Sofosbuvir Research

Hernández-Vásquez and Rosselli (2017) conducted a bibliometric analysis of global research on Sofosbuvir. This analysis helps in understanding the research trends and gaps, including those related to impurities like this compound, which can guide future scientific inquiries (Hernández-Vásquez & Rosselli, 2017).

Forced Degradation Studies

Swain et al. (2016) focused on the degradation behavior of Sofosbuvir under various stress conditions. This study provides insights into the stability of Sofosbuvir and the formation of impurities such as this compound under different conditions (Swain, Samanthula, Bhagat, Bharatam, Akula, & Sinha, 2016).

properties

Molecular Formula

C₂₂H₂₉FN₃O₉P

Molecular Weight

529.45

IUPAC Name

propan-2-yl (2S)-2-[[[(2R,3S,4S,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate

InChI

InChI=1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18-,20+,22-,36-/m0/s1

InChI Key

TTZHDVOVKQGIBA-VZZHANGQSA-N

SMILES

CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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